Cas no 714262-70-1 (methyl 4-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-2,5-dioxopyrrolidin-1-ylbenzoate)

• Product name: methyl 4-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-2,5-dioxopyrrolidin-1-ylbenzoate
• CAS No: 714262-70-1
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 5447382
• PubChem ID: 2964697

methyl 4-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-2,5-dioxopyrrolidin-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-2,5-dioxopyrrolidin-1-yl)benzoate
• VU0507937-1
• AKOS016193646
• METHYL 4-[3-({[(4-BUTYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-2,5-DIOXOPYRROLIDIN-1-YL]BENZOATE
• AKOS002310119
• F3048-0086
• methyl 4-[3-[2-(4-butylanilino)-2-oxoethyl]sulfanyl-2,5-dioxopyrrolidin-1-yl]benzoate
• 714262-70-1
• Methyl 4-[3-[[2-[(4-butylphenyl)amino]-2-oxoethyl]thio]-2,5-dioxo-1-pyrrolidinyl]benzoate
• methyl 4-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-2,5-dioxopyrrolidin-1-ylbenzoate

• Inchi： 1S/C24H26N2O5S/c1-3-4-5-16-6-10-18(11-7-16)25-21(27)15-32-20-14-22(28)26(23(20)29)19-12-8-17(9-13-19)24(30)31-2/h6-13,20H,3-5,14-15H2,1-2H3,(H,25,27)
• InChI Key： WJSZWGZXUBJTOQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C(=O)CC(SCC(NC3=CC=C(CCCC)C=C3)=O)C2=O)C=C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 735.8±60.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Additional information on methyl 4-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-2,5-dioxopyrrolidin-1-ylbenzoate

Methyl 4-(3-{[(4-Butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate (CAS No. 714262-70-1): A Comprehensive Overview

Methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate (CAS No. 714262-70-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 714262-70-1, is a derivative of benzoic acid and features a unique structural arrangement that includes a pyrrolidinone ring and a sulfanyl group. The compound's intricate structure and functional groups make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The pyrrolidinone ring in the structure of methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors. Additionally, the presence of the sulfanyl group imparts redox activity to the molecule, making it a potential candidate for redox-based therapeutic strategies. The butylphenyl carbamoylmethyl moiety further enhances the compound's hydrophobicity and lipophilicity, which are crucial for its cellular uptake and distribution.

Recent studies have highlighted the potential of methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In another study, researchers investigated the anticancer potential of methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate. The results showed that this compound effectively induced apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate have also been extensively studied. In vivo experiments using animal models have revealed that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further preclinical and clinical development.

Safety and toxicity assessments are critical components of drug development. Preliminary toxicological studies have indicated that methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate has a low toxicity profile at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, methyl 4-(3-{[(4-butylphenyl)carbamoylmethyl]sulfanyl}-2,5-dioxopyrrolidin-1-yl)benzoate (CAS No. 714262-70-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.